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Compound of Interest

Compound Name:
2-Bromo-3-

(trifluoromethyl)pyridine

Cat. No.: B070544 Get Quote

Technical Guide: 2-Bromo-3-
(trifluoromethyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Bromo-3-(trifluoromethyl)pyridine, a key building block in medicinal chemistry

and material science.

Core Physicochemical Data
The fundamental molecular and physical properties of 2-Bromo-3-(trifluoromethyl)pyridine
are summarized in the table below. This data is essential for reaction planning, analytical

method development, and computational modeling.
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Property Value Reference

Molecular Formula C₆H₃BrF₃N [1]

Molecular Weight 225.99 g/mol [1]

CAS Number 175205-82-0 [2]

Appearance
White crystals, powder, or

fused solid
[3]

Melting Point 37-41 °C

SMILES String FC(F)(F)c1c(Br)nccc1 [2]
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Chemical Structure
The logical relationship and connectivity of the atoms within the 2-Bromo-3-
(trifluoromethyl)pyridine molecule are depicted in the following diagram.

Caption: Molecular structure of 2-Bromo-3-(trifluoromethyl)pyridine.

Note on Experimental Protocols and Signaling Pathways:

As of the latest data retrieval, detailed, publicly available experimental protocols specifically

utilizing 2-Bromo-3-(trifluoromethyl)pyridine are not indexed in common chemical

databases. This compound is primarily documented as a synthetic intermediate. Information

regarding its direct involvement in specific biological signaling pathways is also not available.

Researchers are advised to consult proprietary reaction databases or the primary literature for

specific applications and methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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